tert-Butyl ((S)-1-(((S)-5-methyl-6-oxo-6,7-dihydro-5H-dibenzo[b,d]azepin-7-yl)amino)-1-oxopropan-2-yl)carbamate
Overview
Description
Tert-Butyl ((S)-1-(((S)-5-methyl-6-oxo-6,7-dihydro-5H-dibenzo[b,d]azepin-7-yl)amino)-1-oxopropan-2-yl)carbamate is a useful research compound. Its molecular formula is C23H27N3O4 and its molecular weight is 409.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl ((S)-1-(((S)-5-methyl-6-oxo-6,7-dihydro-5H-dibenzo[b,d]azepin-7-yl)amino)-1-oxopropan-2-yl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl ((S)-1-(((S)-5-methyl-6-oxo-6,7-dihydro-5H-dibenzo[b,d]azepin-7-yl)amino)-1-oxopropan-2-yl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Aryl Dithiocarbamates
This compound has been used in the synthesis of aryl dithiocarbamates . The method developed for this synthesis is environmentally friendly, metal-free, and efficient . It involves a C (sp2)–S coupling reaction between aniline and low-cost tetraalkylthiuram disulfides .
Antimicrobial Activity
The compound has shown potential in antimicrobial activity . An antimicrobial assay and a docking study on dihydrofolate reductase (DHFR) and dihydropteroate synthase (DHPS) enzymes of the synthetic derivatives were performed to evaluate the antimicrobial potency of the new compounds .
Drug Modification
The compound has been used for drug modification . The synthesis of aryl dithiocarbamates is helpful for synthesizing potentially bioactive compounds and modifying drugs .
Organic Light-Emitting Diodes (OLEDs)
The compound has been used in the development of OLEDs . OLEDs using thermally activated delayed fluorescence (TADF) materials as emitters have been reported to achieve 100% internal quantum efficiency .
Controlling the Orientation of TADF Emitters
The compound has been used to control the orientation of TADF emitters in guest-host systems . The molecule ICzTRZ with tert-butyl substitution on the distal phenyl rings of the acceptor yields the strongest horizontal alignment and, accordingly, the highest external quantum efficiency in OLEDs .
Increasing Molecular Solubility
The incorporation of two tert-butyl groups in the molecules can effectively increase the molecular solubility . This helps reduce the aggregation-caused self-quenching of excitons in neat films by inhibiting the intramolecular vibrational relaxation and the intermolecular π–π stacking .
Mechanism of Action
Mode of Action
The compound is involved in the photocatalysed C–H amidation of indoles . This process is enabled by a rationally designed tert-butyl alkyl((perfluoropyridin-4-yl)oxy)carbamate
Biochemical Pathways
The compound plays a pivotal role in synthetic chemistry, particularly in the construction of C–N bonds . It is used in the synthesis of biologically important aminoindoles
Result of Action
The compound enables the synthesis of a series of biologically important aminoindoles under mild conditions with excellent regioselectivity and broad substrate scope
properties
IUPAC Name |
tert-butyl N-[(2S)-1-[[(7S)-5-methyl-6-oxo-7H-benzo[d][1]benzazepin-7-yl]amino]-1-oxopropan-2-yl]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O4/c1-14(24-22(29)30-23(2,3)4)20(27)25-19-17-12-7-6-10-15(17)16-11-8-9-13-18(16)26(5)21(19)28/h6-14,19H,1-5H3,(H,24,29)(H,25,27)/t14-,19-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTVCVLSIDBUUKS-LIRRHRJNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1C2=CC=CC=C2C3=CC=CC=C3N(C1=O)C)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)N[C@H]1C2=CC=CC=C2C3=CC=CC=C3N(C1=O)C)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl ((S)-1-(((S)-5-methyl-6-oxo-6,7-dihydro-5H-dibenzo[b,d]azepin-7-yl)amino)-1-oxopropan-2-yl)carbamate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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